Cas no 2137143-44-1 ((2R)-2-amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)propan-1-one)

• Product Name: (2R)-2-amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)propan-1-one
• CAS No: 2137143-44-1
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 6110439
• PubChem ID: 96734543
• Update Time: 2025-05-20

(2R)-2-amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137143-44-1
• EN300-796360
• (2R)-2-amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)propan-1-one

• Inchi： 1S/C6H10N4O/c1-4(7)5(11)6-8-3-10(2)9-6/h3-4H,7H2,1-2H3/t4-/m1/s1
• InChI Key： QIUCZKBKZRDGFE-SCSAIBSYSA-N
• SMILES： O=C(C1N=CN(C)N=1)[C@@H](C)N

Computed Properties

• Exact Mass: 154.08546096g/mol
• Monoisotopic Mass: 154.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 73.8Ų

Additional information on (2R)-2-amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)propan-1-one

The Chemical Compound CAS No 2137143-44-1: A Comprehensive Overview

The compound with CAS Registry Number 2137143-44-1, commonly referred to as (2R)-2-amino-1-(1-methyl-1H-1,2,4-triazol-3-yl)propan-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule's chiral center at the second carbon atom, designated as (R)-configuration, plays a crucial role in its biological activity and selectivity.

Recent studies have highlighted the importance of this compound in the context of enzyme inhibition and receptor binding. Researchers have demonstrated that the triazole ring system within the molecule contributes significantly to its stability and bioavailability. The presence of the amino group and the ketone group creates a versatile platform for further functionalization, enabling the exploration of diverse pharmacological profiles.

One of the most notable advancements in understanding this compound is its role in enantioselective synthesis. Scientists have developed innovative methods to synthesize (2R)-amino-propan-one derivatives with high enantiomeric excess, leveraging asymmetric catalysis techniques. These methods not only enhance the efficiency of production but also pave the way for the creation of novel therapeutic agents.

In terms of biological activity, this compound has shown promise in modulating key cellular pathways involved in neurodegenerative diseases. Preclinical studies suggest that it may act as a potent inhibitor of specific enzymes implicated in Alzheimer's disease progression. Additionally, its ability to cross the blood-brain barrier makes it a compelling candidate for central nervous system-targeted therapies.

The structural versatility of (2R)-amino-propan-one has also led to its investigation in other therapeutic areas, including oncology and infectious diseases. By modifying substituents on the triazole ring or adjusting side chains, researchers can tailor the molecule's properties to address specific pathological mechanisms.

From a synthetic standpoint, the compound's preparation involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product purity. Such advancements underscore the importance of continuous innovation in chemical synthesis methodologies.

In conclusion, CAS No 2137143-44-1, or (2R)-amino-propan-one, represents a valuable asset in contemporary drug discovery efforts. Its unique combination of structural features and biological activity positions it as a promising lead compound for future therapeutics. As research progresses, further insights into its mechanisms of action and optimization strategies will undoubtedly expand its potential applications in medicine.